Cas no 112506-90-8 (9H-Purine,6-chloro-9-(5-deoxy-b-D-ribofuranosyl)-)

• Product Name: 9H-Purine,6-chloro-9-(5-deoxy-b-D-ribofuranosyl)-
• CAS No: 112506-90-8
• MF: C₁₀H₁₁ClN₄O₃
• MW: 270.672340631485
• CID: 129802
• PubChem ID: 29924995
• Update Time: 2025-04-19

9H-Purine,6-chloro-9-(5-deoxy-b-D-ribofuranosyl)- Chemical and Physical Properties

Names and Identifiers

• 9H-Purine,6-chloro-9-(5-deoxy-b-D-ribofuranosyl)-
• 6-CHLORO-9-(5-DEOXY-D-RIBOFURANOSYL)PURINE
• (5R)-5-(6-chloro-purin-9-yl)-L-2,5-anhydro-1-deoxy-ribitol
• (5R)-5-(6-Chlor-purin-9-yl)-L-2,5-anhydro-1-desoxy-ribit
• 9H-PURINE, 6-CHLORO-9-(5-DEOXY-.BETA.-D-RIBOFURANOSYL)-
• 112506-90-8
• (2R,3R,4S,5R)-2-(6-chloro-9H-purin-9-yl)-5-methyloxolane-3,4-diol
• (2R,3R,4S,5R)-2-(6-Chloro-9H-purin-9-yl)-5-methyltetrahydrofuran-3,4-diol
• (2R,3R,4S,5R)-2-(6-chloropurin-9-yl)-5-methyloxolane-3,4-diol

• Inchi： 1S/C10H11ClN4O3/c1-4-6(16)7(17)10(18-4)15-3-14-5-8(11)12-2-13-9(5)15/h2-4,6-7,10,16-17H,1H3/t4-,6-,7-,10-/m1/s1
• InChI Key： FNKXGGWNDAGFGG-KQYNXXCUSA-N
• SMILES： ClC1C2=C(N=CN=1)N(C=N2)[C@H]1[C@@H]([C@@H]([C@@H](C)O1)O)O

Computed Properties

• Exact Mass: 270.05200
• Monoisotopic Mass: 270.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 93.3A^2

Experimental Properties

• Refractive Index: 1.812
• PSA: 93.29000
• LogP: 0.11880